Cas no 212757-10-3 (Cyclohexanecarboxylicacid, 2-(2-thienylcarbonyl)-, (1R,2S)-rel-)

• Product Name: Cyclohexanecarboxylicacid, 2-(2-thienylcarbonyl)-, (1R,2S)-rel-
• CAS No: 212757-10-3
• MF: C₁₂H₁₄O₃S
• MW: 238.302762508392
• CID: 278710
• PubChem ID: 1268172
• Update Time: 2025-09-23

Cyclohexanecarboxylicacid, 2-(2-thienylcarbonyl)-, (1R,2S)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, 2-(2-thienylcarbonyl)-, (1R,2S)-rel-
• SCHEMBL3866711
• rac-(1R,2S)-2-(thiophene-2-carbonyl)cyclohexane-1-carboxylic acid
• Rac-(1r,2s)-2-(thiophene-2-carbonyl)cyclohexane-1-carboxylic acid, cis
• 212757-10-3
• CS-0260588
• CIS-2-(2-THIOPHENECARBONYL)-1-CYCLOHEXANECARBOXYLIC ACID
• AKOS024282680
• EN300-7545082
• (2S,1R)-2-(2-thienylcarbonyl)cyclohexanecarboxylic acid

• Inchi： 1S/C12H14O3S/c13-11(10-6-3-7-16-10)8-4-1-2-5-9(8)12(14)15/h3,6-9H,1-2,4-5H2,(H,14,15)/t8-,9+/m0/s1
• InChI Key： OHEBPHKWGCMUNK-DTWKUNHWSA-N
• SMILES： S1C=CC=C1C([C@H]1CCCC[C@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 237.05859
• Monoisotopic Mass: 238.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.6A^2
• XLogP3: 2.7

Experimental Properties

• Density: 1.2650 (rough estimate)
• Melting Point: 170-175°C
• Boiling Point: 350.9°C (rough estimate)
• Flash Point: 217.2±25.9 °C
• Refractive Index: 1.5050 (estimate)
• PSA: 57.2
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Cyclohexanecarboxylicacid, 2-(2-thienylcarbonyl)-, (1R,2S)-rel- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)